Cas no 1207043-45-5 (3-(2H-1,3-benzodioxol-5-yl)-1-2-(4-methanesulfonylpiperazin-1-yl)ethylurea)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-1-2-(4-methanesulfonylpiperazin-1-yl)ethylurea
• CAS No: 1207043-45-5
• MF: C₁₅H₂₂N₄O₅S
• MW: 370.423982143402
• CID: 6182276
• PubChem ID: 47848809
• Update Time: 2025-05-30

3-(2H-1,3-benzodioxol-5-yl)-1-2-(4-methanesulfonylpiperazin-1-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 3-(2H-1,3-benzodioxol-5-yl)-1-2-(4-methanesulfonylpiperazin-1-yl)ethylurea
• 1-(1,3-benzodioxol-5-yl)-3-[2-(4-methylsulfonylpiperazin-1-yl)ethyl]urea
• 1207043-45-5
• AKOS024526440
• VU0527110-1
• 1-(benzo[d][1,3]dioxol-5-yl)-3-(2-(4-(methylsulfonyl)piperazin-1-yl)ethyl)urea
• F5871-4226
• 3-(2H-1,3-benzodioxol-5-yl)-1-[2-(4-methanesulfonylpiperazin-1-yl)ethyl]urea

• Inchi： 1S/C15H22N4O5S/c1-25(21,22)19-8-6-18(7-9-19)5-4-16-15(20)17-12-2-3-13-14(10-12)24-11-23-13/h2-3,10H,4-9,11H2,1H3,(H2,16,17,20)
• InChI Key： RMZHHBOUTIJQBI-UHFFFAOYSA-N
• SMILES： S(C)(N1CCN(CCNC(NC2=CC=C3C(=C2)OCO3)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 370.13109099g/mol
• Monoisotopic Mass: 370.13109099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-2-(4-methanesulfonylpiperazin-1-yl)ethylurea

Comprehensive Overview of 3-(2H-1,3-benzodioxol-5-yl)-1-2-(4-methanesulfonylpiperazin-1-yl)ethylurea (CAS No. 1207043-45-5)

3-(2H-1,3-benzodioxol-5-yl)-1-2-(4-methanesulfonylpiperazin-1-yl)ethylurea, with the CAS number 1207043-45-5, is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a benzodioxole moiety with a methanesulfonylpiperazine group, linked via a urea bridge. Such a configuration is often explored for its potential interactions with biological targets, particularly in the context of enzyme inhibition or receptor modulation.

In recent years, the scientific community has shown growing interest in compounds like 3-(2H-1,3-benzodioxol-5-yl)-1-2-(4-methanesulfonylpiperazin-1-yl)ethylurea due to their potential applications in drug discovery. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could pave the way for novel therapeutics targeting neurological or inflammatory pathways. The presence of the benzodioxole ring, a common pharmacophore in bioactive molecules, suggests possible interactions with CYP450 enzymes or serotonin receptors, making it a subject of interest for neuropharmacology studies.

From a synthetic chemistry perspective, the compound’s CAS No. 1207043-45-5 serves as a critical identifier for researchers sourcing or studying this material. Its methanesulfonylpiperazine component is notable for its electron-withdrawing properties, which may influence the compound’s solubility and bioavailability. These characteristics are frequently discussed in forums and publications focused on medicinal chemistry optimization, a hot topic among professionals seeking to improve drug-like properties.

The rise of AI-driven drug discovery has further amplified interest in such compounds. Tools like molecular docking simulations and quantitative structure-activity relationship (QSAR) models are increasingly used to predict the behavior of 3-(2H-1,3-benzodioxol-5-yl)-1-2-(4-methanesulfonylpiperazin-1-yl)ethylurea in biological systems. This aligns with broader trends in computational chemistry, where researchers leverage machine learning to accelerate the identification of promising candidates.

Another area of exploration is the compound’s potential role in targeted therapy. Given the versatility of urea derivatives in medicinal chemistry, this molecule could be tailored for specific applications, such as modulating protein-protein interactions or acting as a kinase inhibitor. Such possibilities are often highlighted in discussions about personalized medicine, a field that continues to gain traction in both academic and industrial settings.

For laboratory professionals, the practical handling of CAS No. 1207043-45-5 requires attention to its physicochemical properties. The compound’s stability, solubility, and reactivity under various conditions are critical factors in experimental design. These aspects are frequently queried in scientific databases and chemical vendor platforms, reflecting the need for reliable data to support research workflows.

In summary, 3-(2H-1,3-benzodioxol-5-yl)-1-2-(4-methanesulfonylpiperazin-1-yl)ethylurea represents a compelling case study in modern drug development. Its structural complexity and potential biological relevance make it a valuable subject for ongoing research, particularly in the context of innovative therapeutic strategies and computational advancements. As the scientific landscape evolves, this compound is likely to remain a focal point for interdisciplinary investigations.